Cas no 80874-99-3 (3-Pentanone, 4-bromo-2,2,4-trimethyl-1-[[(4-methylphenyl)sulfonyl]oxy]-)

3-Pentanone, 4-bromo-2,2,4-trimethyl-1-[[(4-methylphenyl)sulfonyl]oxy]- structure
80874-99-3 structure
Product name:3-Pentanone, 4-bromo-2,2,4-trimethyl-1-[[(4-methylphenyl)sulfonyl]oxy]-
CAS No:80874-99-3
MF:C15H21BrO4S
MW:377.29384303093
CID:1802152
PubChem ID:14723612

3-Pentanone, 4-bromo-2,2,4-trimethyl-1-[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 4-bromo-2,2,4-trimethyl-1-[[(4-methylphenyl)sulfonyl]oxy]-
    • 4-Bromo-2,2,4-trimethyl-3-oxopentyl 4-methylbenzenesulfonate
    • DB-195378
    • 80874-99-3
    • Inchi: InChI=1S/C15H21BrO4S/c1-11-6-8-12(9-7-11)21(18,19)20-10-14(2,3)13(17)15(4,5)16/h6-9H,10H2,1-5H3
    • InChI Key: LBFRXRRVLLXUDE-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC(C)(C)C(=O)C(C)(C)Br

Computed Properties

  • Exact Mass: 376.03439g/mol
  • Monoisotopic Mass: 376.03439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 68.8Ų

3-Pentanone, 4-bromo-2,2,4-trimethyl-1-[[(4-methylphenyl)sulfonyl]oxy]- Related Literature

Additional information on 3-Pentanone, 4-bromo-2,2,4-trimethyl-1-[[(4-methylphenyl)sulfonyl]oxy]-

测试

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